(5-Methyl-2-piperazinyl)methanol

• IUPAC Name: (5-methylpiperazin-2-yl)methanol
• InChI: InChI=1S/C6H14N2O/c1-5-2-8-6(4-9)3-7-5/h5-9H,2-4H2,1H3
• InChI Key: ZAJCWYDHBKNPSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(CN1)CO
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol

Description

“(5-Methyl-2-piperazinyl)methanol” is a chemical compound with the molecular formula C6H14N2O. It is used in the synthesis of various pharmaceuticals and other organic compounds.

Synthesis Analysis

The synthesis of “this compound” and its derivatives involves several steps, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a methyl group attached to one of the nitrogen atoms.

Scientific Research Applications

1. NMR Spectroscopy in Structural Elucidation

• Substituted Piperidine Derivatives: One-dimensional and two-dimensional NMR experiments have been utilized for the stereostructural elucidation of substituted piperidine derivatives like L-Methyl-2-Piperidine Methanol in salt form (Cholli & Pennino, 1988).

2. Chemical Synthesis and Catalysis

• RuCl3-Catalyzed N-Methylation of Amines: Methanol, a simple alcohol related to (5-Methyl-2-piperazinyl)methanol, is used as a C1 synthon and H2 source in the selective N-methylation of amines, showcasing its utility in organic synthesis and energy technologies (Sarki et al., 2021).
• Methanol as a Hydrogen Source: Methanol acts as a hydrogen source in various reactions, including the methylation of benzene by methanol over zeolite catalysts (Mynsbrugge et al., 2012).

3. Pharmaceutical Applications

• Pharmaceutical Synthesis: Methanol is involved in the synthesis of various pharmaceutical agents, demonstrating its importance in drug manufacturing and functionalization (Sarki et al., 2021).

4. Methanol in Energy and Environmental Applications

• Methanol as a Building Block: Methanol is considered a promising building block for complex chemical structures and a clean-burning fuel with potential in reducing CO2 emissions (Dalena et al., 2018).

5. Methanol in Organic Synthesis

• Methanol Utilization in Organic Synthesis: Methanol serves as a C1 source in the formation of various bonds, crucial in methylation, methoxylation, and oxidative methyl ester formation reactions in organic synthesis (Natte et al., 2017).

Future Directions

The future directions for research on “(5-Methyl-2-piperazinyl)methanol” could involve further exploration of its synthesis, chemical reactions, and potential applications in pharmaceuticals and other organic compounds.